Cas no 2171577-00-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-yn-1-yloxy)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-yn-1-yloxy)carbamoylpropanoic acid
• CAS No: 2171577-00-5
• MF: C₂₂H₂₀N₂O₆
• MW: 408.404006004334
• CID: 5852818
• PubChem ID: 165552828
• Update Time: 2025-07-22

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-yn-1-yloxy)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-yn-1-yloxy)carbamoylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(prop-2-yn-1-yloxy)carbamoyl]propanoic acid
• 2171577-00-5
• EN300-1486093

• Inchi： 1S/C22H20N2O6/c1-2-11-30-24-21(27)19(12-20(25)26)23-22(28)29-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h1,3-10,18-19H,11-13H2,(H,23,28)(H,24,27)(H,25,26)
• InChI Key： JORMRTWXPYLKTK-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NOCC#C)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 408.13213636g/mol
• Monoisotopic Mass: 408.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 114Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-yn-1-yloxy)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-yn-1-yloxy)carbamoylpropanoic Acid (CAS No. 2171577-00-5)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-yn-1-yloxy)carbamoylpropanoic acid, identified by its CAS number 2171577-00-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its intricate molecular structure, combines multiple functional groups that make it a promising candidate for various therapeutic applications. The presence of a fluoren-9-yl moiety and an alkyne group in its backbone suggests potential interactions with biological targets, making it an attractive scaffold for drug discovery efforts.

The molecular framework of this compound includes a carbamoyl group and an amino function, which are well-documented in the literature for their roles in modulating biological pathways. The carbamoyl group, in particular, is often employed in the synthesis of bioactive molecules due to its ability to form hydrogen bonds and participate in various chemical reactions. These properties make it a valuable component in the design of molecules targeting neurological disorders, inflammation, and metabolic diseases.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The fluoren scaffold, a bicyclic aromatic system, is known for its stability and versatility in medicinal chemistry. Its incorporation into pharmaceutical candidates has led to several promising drug candidates that exhibit enhanced pharmacokinetic profiles and improved target specificity. The methoxycarbonyl group attached to the fluorene ring further enhances the compound's solubility and bioavailability, making it more suitable for oral administration.

The propargyl alcohol moiety present in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-yn-1-yloxy)carbamoylpropanoic acid adds another layer of complexity to its chemical behavior. Alkyne groups are versatile handles that can be used for further functionalization through cross-coupling reactions, allowing chemists to tailor the molecule's properties as needed. This flexibility has made propargyl-containing compounds valuable intermediates in synthetic chemistry and drug development.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, has been crucial in constructing the complex core structure efficiently. These techniques have enabled researchers to access novel molecular architectures that would be otherwise challenging to synthesize using traditional methods.

One of the most compelling aspects of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-yloxy)carbamoylpropanoic acid is its potential as a building block for more complex drug candidates. By modifying specific functional groups within its structure, researchers can explore a wide range of biological activities. For instance, the amino group can be coupled with carboxylic acids or heterocycles to generate peptidomimetics or kinase inhibitors, while the alkyne handle can be used to introduce additional pharmacophores through Sonogashira coupling or other transition-metal-catalyzed reactions.

The pharmacological profile of this compound has been the subject of extensive investigation. Initial studies have suggested that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory diseases and cancer. The fluorene moiety is known to interact with proteins in a manner that can modulate enzyme activity, while the carbamoyl and amino groups provide additional binding sites for biological targets. These interactions have been explored using computational modeling and experimental techniques such as X-ray crystallography.

In addition to its potential therapeutic applications, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-yloxy)carbamoylpropanoic acid has also been studied for its role as a biochemical probe. Its unique structure allows researchers to investigate enzyme mechanisms and substrate recognition patterns at an atomic level. By using this compound as a tool compound, scientists have gained valuable insights into how enzymes function and how they can be modulated for therapeutic benefit.

The development of novel synthetic routes for this compound has been an area of active research. Recent advances in flow chemistry have enabled researchers to perform multi-step syntheses under controlled conditions with high reproducibility. These techniques have not only improved the efficiency of producing this compound but also opened up new possibilities for exploring related derivatives with different biological activities.

The future prospects for 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-yloxy)carbamoylpropanoic acid are promising. As our understanding of biological pathways continues to evolve, so does our ability to design molecules that interact with them more effectively. This compound represents a prime example of how interdisciplinary approaches combining organic chemistry, medicinal chemistry, and computational biology can lead to innovative therapeutic solutions.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(prop-2-yloxy)carbamoylpropanoic acid (CAS No. 2171577-00-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its complex structure and diverse functional groups make it an excellent candidate for further exploration as a drug candidate or biochemical probe. As research continues to uncover new applications for this molecule, it is likely that we will see it play an increasingly important role in addressing some of today's most pressing medical challenges.